Cas no 2284684-02-0 (N-{5-(trifluoromethyl)oxolan-2-ylmethyl}prop-2-enamide)

• Product Name: N-{5-(trifluoromethyl)oxolan-2-ylmethyl}prop-2-enamide
• CAS No: 2284684-02-0
• MF: C₉H₁₂F₃NO₂
• MW: 223.192293167114
• CID: 5411634
• PubChem ID: 137933928
• Update Time: 2025-05-19

N-{5-(trifluoromethyl)oxolan-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[Tetrahydro-5-(trifluoromethyl)-2-furanyl]methyl]-2-propenamide
• N-[[5-(Trifluoromethyl)oxolan-2-yl]methyl]prop-2-enamide
• N-{[5-(trifluoromethyl)oxolan-2-yl]methyl}prop-2-enamide
• 2284684-02-0
• Z2867108827
• EN300-26576354
• N-{5-(trifluoromethyl)oxolan-2-ylmethyl}prop-2-enamide

• Inchi： 1S/C9H12F3NO2/c1-2-8(14)13-5-6-3-4-7(15-6)9(10,11)12/h2,6-7H,1,3-5H2,(H,13,14)
• InChI Key： LGHBJCGYCWWNKH-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CNC(C=C)=O)O1)(F)F

Computed Properties

• Exact Mass: 223.08201311g/mol
• Monoisotopic Mass: 223.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on N-{5-(trifluoromethyl)oxolan-2-ylmethyl}prop-2-enamide

Introduction to N-{5-(trifluoromethyloxolan-2-ylmethyl})prop-2-enamide (CAS No: 2284684-02-0)

N-{5-(trifluoromethyloxolan-2-ylmethyl})prop-2-enamide, identified by its CAS number 2284684-02-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a trifluoromethyl group and an oxolan ring, both of which contribute to its distinct chemical properties and potential biological activities.

The trifluoromethyl group is a key structural motif in many pharmaceutical agents due to its ability to modulate the metabolic stability, lipophilicity, and binding affinity of the molecule. In particular, the presence of this group often enhances the bioavailability and pharmacological efficacy of drug candidates. The oxolan ring, on the other hand, introduces a cyclic ether structure that can influence the molecule's solubility and interactions with biological targets. Together, these structural elements make N-{5-(trifluoromethyloxolan-2-ylmethyl})prop-2-enamide a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluoroalkyl groups, such as the trifluoromethyl group found in this compound. These groups are known to improve the pharmacokinetic properties of drugs, including their absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, the oxolan ring has been explored in various therapeutic contexts due to its ability to mimic natural biomolecules and interact with biological receptors in a specific manner.

The synthesis of N-{5-(trifluoromethyloxolan-2-ylmethyl})prop-2-enamide involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group typically requires specialized fluorinating agents and catalysts to ensure high yield and purity. Similarly, the formation of the oxolan ring necessitates the use of appropriate cyclization reactions and protecting group strategies to achieve the desired product structure.

The pharmacological potential of N-{5-(trifluoromethyloxolan-2-ylmethyl})prop-2-enamide has been explored in several preclinical studies. These studies have indicated that the compound exhibits interesting biological activities that may be relevant to various therapeutic areas. For instance, preliminary data suggest that this molecule may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its structural features hint at possible applications in anticancer therapy, where the modulation of cell proliferation and apoptosis is crucial.

The use of computational modeling and molecular docking techniques has been instrumental in understanding the interactions between N-{5-(trifluoromethyloxolan-2-ylmethyl})prop-2-enamide and biological targets. These methods have allowed researchers to predict how the compound might bind to specific receptors or enzymes, providing valuable insights into its mechanism of action. Furthermore, such studies have helped identify potential modifications that could enhance the potency and selectivity of the molecule.

In conclusion, N-{5-(trifluoromethyloxolan-2-ylmethyl})prop-2-enamide (CAS No: 2284684-02-0) represents an exciting avenue for pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a compelling candidate for further development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.